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Introduction

Propineb is a broad-spectrum dithiocarbamate fungicide widely utilized in agriculture for the
control of a variety of fungal diseases.[1][2] As a contact fungicide with a multi-site mode of
action, it offers protective and long-lasting residual activity against numerous pathogens,
particularly those belonging to the Oomycetes, Ascomycetes, Basidiomycetes, and Fungi
Imperfecti groups.[1][3][4] Its mechanism of action involves interference with fungal metabolism
at multiple points, including the respiration chain, carbohydrate and protein metabolism, and
cell membranes.[3][5] This multi-site activity makes Propineb a valuable tool in fungicide
resistance management programs.[3][6] Furthermore, Propineb contains zinc, which can have
a positive effect on crop health and immunity, potentially leading to improved yields.[5][7]

These application notes provide a comprehensive overview of the use of Propineb in plant
pathology field trials, with a focus on its application against late blight in potatoes, downy
mildew in onions, and anthracnose in chilli. Detailed experimental protocols and summarized
efficacy data are presented to guide researchers in designing and evaluating field studies.

Data Presentation: Efficacy of Propineb in Field
Trials
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The following tables summarize the quantitative data on the efficacy of Propineb from various

field trials.

Table 1: Efficacy of Propineb against Late Blight
P hil inf )in E

o Disease .
Application . AUDPC Yield Increase
) Severity . Reference
Rate (g a.i./ha) ] Reduction (%) (t/ha)
Reduction (%)
Iprovalicarb 5.5% Lowest AUDPC Highest Yield
+ Propineb Not Specified (728.519) vs. (16.96) vs. [8]
61.25% WP Control Control
Mean Disease
) 84.83% vs. )
] Intensity: 15.74% Higher than
Propineb 70 WP 293.24% 9]
vs. 53.24% control
(Control)
(Control)
9.49 kg/plot
Least AUDPC ]
) B (highest among
Propineb 70% Not Specified (85.56) among [4]
some
some treatments
treatments)

AUDPC: Area Under the Disease Progress Curve

Table 2: Efficacy of Propineb against Downy Mildew
(Peronospora destructor) in Onion

Application
Rate (g a.i./ha)

Disease
Severity
Reduction (%)

AUDPC
Reduction (%)

Yield Increase
(t/ha)

Reference

Propineb

Not Specified

Lowest AUDPC
(130.66) in 2017

Highest Yield
(32.98in 2017, [5]
20.70in 2018)

AUDPC: Area Under the Disease Progress Curve
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Table 3: Efficacy of Propineb against Anthracnhose

Colletotric] ) in Chill

o Mycelial Disease .
Application . Yield Increase
Growth Incidence Reference
Rate (ppm) . . (a/ha)
Inhibition (%) Reduction (%)
38.2 (vs. C. » .
500 o Not Specified Not Specified [7]
scovillei)
32.8 (vs. C. N N
500 L Not Specified Not Specified [7]
fioriniae)
Minimum Minimum )
o ] ) ) Lowest yield
N inhibition disease intensity
Not Specified ) (11.35) among [1][3]
(27.03% at reduction
treatments
0.05%) (25.31%)
500 16.23 Not Specified Not Specified [10]
1000 32.22 Not Specified Not Specified [10]
1500 37.76 Not Specified Not Specified [10]

Experimental Protocols

The following are detailed methodologies for conducting field trials with Propineb for the
control of key plant diseases.

Protocol 1: Field Trial for Late Blight of Potato
(Phytophthora infestans)

1. Experimental Design:

e Design: Randomized Complete Block Design (RCBD) with a minimum of three replications.

[4]
» Plot Size: Individual plots of approximately 7.2 m? (e.g., 3m x 2.4m), with 4 rows per plot.[4]

» Buffer Zones: Maintain adequate buffer zones between plots to minimize spray drift.
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. Crop Management:
Variety: Use a potato variety susceptible to late blight (e.g., Cardinal, Kufri Jyothi).[4][11]

Planting and Maintenance: Follow standard agronomic practices for the region regarding
planting density, fertilization, and irrigation.[11]

. Inoculum and Inoculation:

Natural Infection: Trials can rely on natural infection, especially in areas with a history of late
blight.

Artificial Inoculation: To ensure uniform disease pressure, artificial inoculation can be
performed. Spray a suspension of P. infestans sporangia (e.g., 10"5 sporangia/mL) onto the
foliage during cool, humid conditions, typically in the late afternoon.

. Fungicide Application:
Treatments:
o Untreated Control (water spray).
o Propineb 70% WP at the recommended dose (e.g., 2 g/L).[4]
o Other standard or experimental fungicides for comparison.

Application Timing: Begin applications preventatively, before the onset of disease, or at the
very first appearance of symptoms. Continue applications at 7 to 10-day intervals, depending
on disease pressure and weather conditions.[12]

Application Method: Use a calibrated sprayer (e.g., knapsack sprayer) to ensure uniform
coverage of the foliage.

. Data Collection:
Disease Assessment:

o Disease Incidence (%): Percentage of infected plants in each plot.
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o Disease Severity (%): Assess the percentage of leaf area affected by late blight using a
standard rating scale (e.g., 0-9 scale).

o AUDPC: Calculate the Area Under the Disease Progress Curve from sequential severity
assessments to quantify disease development over time.

¢ Yield Assessment: At the end of the season, harvest the tubers from the central rows of each
plot and measure the total yield ( kg/plot or t/ha).

6. Statistical Analysis:
e Analyze the data using Analysis of Variance (ANOVA) appropriate for an RCBD.

e Use a suitable mean separation test (e.g., Tukey's HSD) to compare treatment means at a
significance level of p < 0.05.

Protocol 2: Field Trial for Downy Mildew of Onion
(Peronospora destructor)

1. Experimental Design:
o Design: Randomized Complete Block Design (RCBD) with at least three replications.

» Plot Size: Define plot dimensions appropriate for onion cultivation (e.g., rows of 2m length).
[13]

2. Crop Management:
» Variety: Use an onion variety susceptible to downy mildew (e.g., Texas Early Grano).[13]

o Cultivation: Follow standard practices for onion cultivation, including nursery raising,
transplanting, and field maintenance.[13]

3. Inoculum:

e Rely on natural inoculum from surrounding areas. To enhance disease pressure, spreader
rows of a highly susceptible variety can be planted around the trial plots.
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4. Fungicide Application:

e Treatments:
o Untreated Control.
o Propineb at the recommended application rate.
o Other fungicides for comparison.

o Application Timing: Initiate sprays with the first appearance of downy mildew symptoms and
repeat at regular intervals (e.g., weekly).[5]

o Application Method: Ensure thorough coverage of onion foliage using a suitable sprayer.
5. Data Collection:
e Disease Assessment:

o Disease Severity (%): Assess the percentage of infected leaf area using a standard rating
scale (e.g., 1-9 scale).[13]

o Percentage of Infected Leaves: Count the number of infected leaves per plant.[13]
o AUDPC: Calculate from the disease severity data.

 Yield Assessment: Harvest bulbs from the central portion of each plot and measure the total
and marketable yield (t/ha).

6. Statistical Analysis:

o Perform ANOVA and mean separation tests as described for the potato late blight trial.

Protocol 3: Field Trial for Anthracnose of Chilli
(Colletotrichum spp.)

1. Experimental Design:
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Design: Randomized Block Design (RBD) with three replications.[1]

Plot Size: Use appropriate plot sizes for chilli cultivation (e.g., 4.80 x 3.60 m).[1]

. Crop Management:

Variety: Select a chilli variety susceptible to anthracnose.

Cultivation: Follow recommended agronomic practices for chilli production.

. Inoculum:

The trial can be conducted under natural epiphytotic conditions.[14]

. Fungicide Application:

Treatments:

o Untreated Control.

o Propineb at various concentrations to determine the effective dose.

o Other systemic and contact fungicides for comparison.

Application Timing: Start foliar sprays after a set period post-transplanting (e.g., 30 days) and
repeat at 10-day intervals for a total of three sprays.[14]

Application Method: Use a foliar spray ensuring complete plant coverage.

. Data Collection:

Disease Assessment:

o Percent Disease Index (PDI): Assess the disease severity on fruits using a 0-9 rating
scale.[14]

Yield Assessment: Harvest mature fruits from the designated net plot area and record the
total yield as well as the yield of healthy and infected fruits separately.
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6. Statistical Analysis:

* Analyze the collected data using ANOVA for an RBD and perform mean separation tests.

Visualizations
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Caption: Multi-site mode of action of Propineb on fungal pathogens.

General Workflow for a Fungicide Field Trial
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Caption: Standard workflow for a plant pathology fungicide field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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